Cas no 76045-38-0 (Physalin G)

• Product Name: Physalin G
• CAS No: 76045-38-0
• MF: C₂₈H₃₀O₁₀
• MW: 526.531809329987
• CID: 2687505
• PubChem ID: 145874174
• Update Time: 2025-06-12

Physalin G Chemical and Physical Properties

Names and Identifiers

• Physalin G
• 76045-38-0
• 17,3-(Epoxymethano)-1,17:2,6-dimethano-17H-naphtho[1,2-f]furo[3,4-b:2,3-c']bisoxocin-4,8,11,21(1H,8aH,10bH)-tetrone, 2,3,6,6a,9,10,10a,15,16,16a-decahydro-8a,15-dihydroxy-2,6a,10b-trimethyl-, (1S,2S,3S,6R,6aS,8aS,10aS,10bR,15R,16aR,17R,18aR)-
• HY-N8883
• FS-8222
• DTXSID801098016
• 6-Epiphysalin G
• CS-0149295
• (1R,2S,5S,8S,9R,15R,17R,18R,21S,24R,26S,27S)-5,15-dihydroxy-2,9,26-trimethyl-3,19,23,28-tetraoxaoctacyclo[16.9.1.118,27.01,5.02,24.08,17.09,14.021,26]nonacosa-11,13-diene-4,10,22,29-tetrone
• AKOS040762189
• 17,3-(Epoxymethano)-1,17:2,6-dimethano-17H-naphtho[1,2-f]furo[3,4-b:2,3-ca(2)]bisoxocin-4,8,11,21(1H,8aH,10bH)-tetrone, 2,3,6,6a,9,10,10a,15,16,16a-decahydro-8a,15-dihydroxy-2,6a,10b-trimethyl-, (1S,2S,3S,6R,6aS,8aS,10aS,10bR,15R,16aR,17R,18aR)-
• DA-60510

• Inchi： 1S/C28H30O10/c1-23-10-18-25(3)28-19(23)20(31)27(38-28,35-11-15(23)21(32)36-18)14-9-16(29)13-5-4-6-17(30)24(13,2)12(14)7-8-26(28,34)22(33)37-25/h4-6,12,14-16,18-19,29,34H,7-11H2,1-3H3
• InChI Key： CGVBSJOSWAZUIF-UHFFFAOYSA-N
• SMILES： O1C23C4CC(C5=CC=CC(C5(C)C4CCC4(C(=O)OC5(C)C6CC(C)(C(C(=O)O6)CO2)C(C3=O)C154)O)=O)O

Computed Properties

• Exact Mass: 526.18389715g/mol
• Monoisotopic Mass: 526.18389715g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 38
• Rotatable Bond Count: 0
• Complexity: 1330
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 12
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 146
• XLogP3: -0.2

Experimental Properties

• Color/Form: Powder

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Physalins and derivatives

Additional information on Physalin G

Physalin G (CAS No. 76045-38-0): A Comprehensive Overview of Its Bioactivities and Recent Research Developments

Physalin G, a naturally occurring phytolactone derivative, has garnered significant attention in the field of pharmaceutical research due to its remarkable bioactivities. With a Chemical Abstracts Service (CAS) number of 76045-38-0, this compound has been extensively studied for its potential therapeutic applications, particularly in the realm of anticancer and anti-inflammatory treatments. This article provides an in-depth exploration of Physalin G, highlighting its chemical structure, biological functions, and the latest advancements in research that underscore its significance.

The chemical structure of Physalin G is characterized by a unique lactone ring fused with a steroidal backbone, which contributes to its distinct pharmacological properties. This structural configuration enables Physalin G to interact with various cellular targets, making it a versatile compound in drug development. Recent studies have elucidated its mechanism of action, revealing that it can induce apoptosis in cancer cells by modulating mitochondrial function and disrupting the integrity of the cell membrane.

In the context of oncology, Physalin G has shown promising results in preclinical studies. Research indicates that it exhibits potent antitumor activity against multiple types of cancer, including leukemia, liver cancer, and breast cancer. The compound's ability to selectively target cancer cells while sparing healthy tissues makes it an attractive candidate for further clinical development. Moreover, its synergistic effects when combined with conventional chemotherapeutic agents have been observed to enhance treatment efficacy.

The anti-inflammatory properties of Physalin G have also been extensively investigated. Studies have demonstrated that it can suppress the production of pro-inflammatory cytokines such as tumor necrosis factor-alpha (TNF-α) and interleukin-6 (IL-6). This anti-inflammatory activity is attributed to its ability to inhibit nuclear factor kappa B (NF-κB) signaling pathways, which are crucial in mediating inflammatory responses. By modulating these pathways, Physalin G offers a potential therapeutic strategy for chronic inflammatory diseases.

Recent advancements in research have also explored the neuroprotective effects of Physalin G. Preclinical studies suggest that it may have beneficial effects on neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease. The compound's ability to scavenge reactive oxygen species (ROS) and protect against oxidative stress has been implicated in its neuroprotective mechanisms. Additionally, its potential role in enhancing synaptic plasticity and neuronal survival makes it a promising candidate for further investigation in neurology.

The pharmacokinetic profile of Physalin G is another area of interest. While its oral bioavailability is limited due to rapid metabolism, intravenous administration has shown effective delivery to target tissues. Researchers are exploring strategies to enhance its bioavailability, such as formulation with nanocarriers or prodrugs. These efforts aim to optimize its therapeutic efficacy while minimizing potential side effects.

The safety profile of Physalin G has been assessed in various animal models, demonstrating low toxicity at tested doses. However, further studies are needed to evaluate its long-term safety and potential adverse effects in humans. Clinical trials are currently underway to evaluate its efficacy and safety in patients with specific cancers and inflammatory conditions. These trials will provide valuable insights into the therapeutic potential of Physalin G and guide future drug development strategies.

The synthesis and isolation of Physalin G remain challenging due to its complex structure and limited natural abundance. Researchers have developed synthetic routes to produce analogs with enhanced bioactivity and improved pharmacokinetic properties. These synthetic derivatives hold promise for overcoming the limitations associated with natural sources and may offer more consistent availability for therapeutic use.

In conclusion, Physalin G(CAS No. 76045-38-0) is a multifaceted compound with significant potential in pharmaceutical applications. Its unique chemical structure underpins its diverse bioactivities, including anticancer, anti-inflammatory, and neuroprotective effects. The latest research developments highlight its promising role in addressing various diseases, particularly cancer and chronic inflammatory conditions. As further studies continue to unravel its mechanisms of action and optimize its therapeutic potential, Physalin G is poised to emerge as a valuable candidate for future drug development.